Cas no 1798030-37-1 (5-methyl-1-phenyl-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}-1H-pyrazole-4-carboxamide)

• Product Name: 5-methyl-1-phenyl-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}-1H-pyrazole-4-carboxamide
• CAS No: 1798030-37-1
• MF: C₂₁H₂₀F₃N₅O
• MW: 415.41161441803
• CID: 5376901
• Update Time: 2025-05-21

5-methyl-1-phenyl-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-1-phenyl-N-[1-[5-(trifluoromethyl)-2-pyridinyl]-3-pyrrolidinyl]-1H-pyrazole-4-carboxamide
• 5-methyl-1-phenyl-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}-1H-pyrazole-4-carboxamide

• Inchi： 1S/C21H20F3N5O/c1-14-18(12-26-29(14)17-5-3-2-4-6-17)20(30)27-16-9-10-28(13-16)19-8-7-15(11-25-19)21(22,23)24/h2-8,11-12,16H,9-10,13H2,1H3,(H,27,30)
• InChI Key： OPOJBBWWSARHSP-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(C)=C(C(NC2CCN(C3=NC=C(C(F)(F)F)C=C3)C2)=O)C=N1

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 591.5±50.0 °C(Predicted)
• pka: 13.60±0.20(Predicted)

Additional information on 5-methyl-1-phenyl-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}-1H-pyrazole-4-carboxamide

Comprehensive Overview of 5-methyl-1-phenyl-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}-1H-pyrazole-4-carboxamide (CAS No. 1798030-37-1)

The compound 5-methyl-1-phenyl-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}-1H-pyrazole-4-carboxamide (CAS No. 1798030-37-1) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its unique structural features, including a pyrazole core, a trifluoromethylpyridine moiety, and a pyrrolidine linker, this compound exhibits potential applications in targeting specific biological pathways. Researchers are particularly interested in its role as a modulator of protein-protein interactions, which is a hot topic in contemporary pharmaceutical research.

One of the most frequently searched questions regarding this compound is: "What are the potential therapeutic applications of 5-methyl-1-phenyl-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}-1H-pyrazole-4-carboxamide?" Preliminary studies suggest that its structural complexity allows it to interact with enzymes and receptors involved in inflammation and metabolic disorders. The presence of the trifluoromethyl group enhances its binding affinity and metabolic stability, making it a promising candidate for further investigation.

In the context of AI-driven drug discovery, this compound has been flagged by machine learning algorithms as having high "druggability" potential. The integration of computational models and high-throughput screening has accelerated the identification of its biological targets, aligning with the growing trend of precision medicine. Researchers are also exploring its structure-activity relationship (SAR) to optimize its efficacy and reduce off-target effects.

Another area of interest is the synthetic accessibility of this compound. Organic chemists are investigating efficient routes to synthesize 5-methyl-1-phenyl-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}-1H-pyrazole-4-carboxamide, with a focus on minimizing byproducts and improving yield. Green chemistry principles are being applied to reduce the environmental impact of its production, a topic that resonates with the global push for sustainable pharmaceutical manufacturing.

The compound's physicochemical properties, such as solubility, lipophilicity, and stability, are critical for its development into a viable drug candidate. Recent advancements in formulation science have enabled researchers to address challenges related to its bioavailability. These efforts are part of a broader initiative to bridge the gap between preclinical research and clinical trials, a subject often queried in scientific forums.

Given the rising demand for novel small-molecule therapeutics, 5-methyl-1-phenyl-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}-1H-pyrazole-4-carboxamide represents a compelling case study in modern drug development. Its multifaceted chemical architecture and potential biological activities make it a focal point for interdisciplinary research, combining insights from chemistry, biology, and computational science.

In summary, the exploration of CAS No. 1798030-37-1 underscores the importance of innovative chemical entities in addressing unmet medical needs. As the scientific community continues to unravel its mechanisms and applications, this compound is poised to contribute significantly to the next generation of therapeutic agents.